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Compound of Interest

(4-Formyl-2-
Compound Name: ) )
methoxyphenoxy)acetic acid

Cat. No.: B158173

An In-depth Technical Guide on (4-Formyl-2-methoxyphenoxy)acetic acid

This technical guide provides a comprehensive overview of the molecular structure, formula,
and other key details of (4-Formyl-2-methoxyphenoxy)acetic acid, tailored for researchers,
scientists, and professionals in drug development.

Molecular Structure and Formula

(4-Formyl-2-methoxyphenoxy)acetic acid is an organic compound featuring a phenoxyacetic
acid backbone substituted with a formyl and a methoxy group on the benzene ring.[1] The
molecular formula for this compound is C10H1005.[2][3][4]

The structure is characterized by a carboxylic acid group, an ether linkage, an aldehyde
(formyl) group, and a methoxy group attached to an aromatic ring. These functional groups are
key to its chemical reactivity and potential biological activity.[1]

Molecular Structure:

Physicochemical and Identification Data

A summary of the key quantitative data and identifiers for (4-Formyl-2-
methoxyphenoxy)acetic acid is presented in the table below for easy reference and
comparison.
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Property Value Reference
Molecular Formula C10H1005 [21[3114]
Molecular Weight 210.18 g/mol [2][5]
CAS Number 1660-19-1 [2][3]
Appearance White solid [6]
Melting Point 149-151 °C [6]
COC1=C(C=CC(=C1)C=0)0C
SMILES [2]7]
C(=0)0O
InChl=1S/C10H1005/c1-14-9-
4-7(5-11)2-3-8(9)15-6-
InChl [7]
10(12)13/h2-5H,6H2,1H3,
(H,12,13)
GRMPBSIGDVNLKQ-
InChlKey [7]

UHFFFAOYSA-N

Storage Conditions

Store at 10°C - 25°C in a well-

closed container.

[2]

Experimental Protocol: Synthesis

A general method for the synthesis of (4-Formyl-2-methoxyphenoxy)acetic acid can be

adapted from procedures reported for analogous 2-(formylphenoxy)acetic acids.[6] The

synthesis typically involves the reaction of a substituted 2-hydroxybenzaldehyde with an alpha-

haloacetic acid ester, followed by hydrolysis. A plausible synthesis starting from vanillin (4-

hydroxy-3-methoxybenzaldehyde), an isomer of the required precursor, is often used for

related compounds. For the synthesis of the title compound, 4-formyl-2-methoxyphenol would

be the appropriate starting material.

General Synthesis Protocol:

» Reaction Setup: A mixture of the corresponding 2-hydroxybenzaldehyde derivative (in this

case, 4-formyl-2-methoxyphenol) (10 mmol), methyl bromoacetate (13 mmol), and
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potassium carbonate (K2CO3) (20 mmol) is prepared in freshly distilled dimethylformamide
(DMF) (50 mL).[6]

o Reaction Conditions: The reaction mixture is heated to 80 °C with stirring.[6] The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, the solvent (DMF) is removed under reduced
pressure. The residue is then dissolved in a suitable organic solvent like ethyl acetate and
washed with a saturated potassium chloride solution.[6]

 Purification: The organic layer is dried over anhydrous sodium sulfate (Na2S04) and the
solvent is evaporated.[6] The resulting crude product can be further purified by
recrystallization or column chromatography to yield the pure (4-Formyl-2-
methoxyphenoxy)acetic acid.

Logical Workflow for Synthesis

The following diagram illustrates the logical workflow for the synthesis of (4-Formyl-2-
methoxyphenoxy)acetic acid.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [(4-Formyl-2-methoxyphenoxy)acetic acid molecular
structure and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158173#4-formyl-2-methoxyphenoxy-acetic-acid-

molecular-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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